3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide

• Molecular Formula: C17H14F2N2O
• Molecular Weight: 300.30 g/mol
• IUPAC Name: 3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14F2N2O/c18-14-6-5-11(9-15(14)19)17(22)20-8-7-12-10-21-16-4-2-1-3-13(12)16/h1-6,9-10,21H,7-8H2,(H,20,22)
• InChI Key: VTJXPVPGQPAIGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C3=CC(=C(C=C3)F)F

Description

3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide is a synthetic organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, in particular, features a benzamide moiety substituted with difluoro groups and an indole ring, making it a molecule of interest in various scientific research fields.

Preparation Methods

The synthesis of 3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3,4-difluorobenzoyl chloride and tryptamine.

Reaction Conditions: The reaction between 3,4-difluorobenzoyl chloride and tryptamine is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane.

Purification: The crude product is purified using column chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the indole ring, using electrophilic reagents such as halogens or sulfonyl chlorides.

Scientific Research Applications

3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference compound in analytical studies.

Biology: The compound is studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and viral infections.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to specific receptors or enzymes, modulating their activity and leading to the desired biological effects.

Pathways: It influences various cellular pathways, including signal transduction, apoptosis, and cell proliferation.

Comparison with Similar Compounds

3,4-difluoro-N-[2-(1H-indol-3-yl)ethyl]benzamide can be compared with other indole derivatives:

Similar Compounds: Examples include this compound, this compound, and this compound.

Uniqueness: The presence of difluoro groups and the specific substitution pattern on the benzamide moiety make this compound unique, potentially leading to distinct biological activities and applications.